Cas no 119754-22-2 (methyl 5-ethynyl-2-hydroxybenzoate)

methyl 5-ethynyl-2-hydroxybenzoate structure

119754-22-2 structure

Product Name:methyl 5-ethynyl-2-hydroxybenzoate

CAS No:119754-22-2

Molecular Formula:C₁₀H₈O₃

Molecular Weight:176.168723106384

CID:2892707

PubChem ID:14172485

methyl 5-ethynyl-2-hydroxybenzoate Properties

Names and Identifiers

- Benzoic acid, 5-ethynyl-2-hydroxy-, methyl ester
- Methyl 5-ethynyl-2-hydroxybenzoate
- InChIKey： LADCZLFRICNCHD-UHFFFAOYSA-N
- Inchi： 1S/C10H8O3/c1-3-7-4-5-9(11)8(6-7)10(12)13-2/h1,4-6,11H,2H3
- SMILES： C(OC)(=O)C1=CC(C#C)=CC=C1O

Computed Properties

Exact Mass: 176.047344113g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 176.047344113g/mol
Heavy Atom Count: 13
Complexity: 238
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 46.5Å²

methyl 5-ethynyl-2-hydroxybenzoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1836579-0.05g	methyl 5-ethynyl-2-hydroxybenzoate	119754-22-2		0.05g	$660.0	2023-09-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1680379-1g	Methyl 5-ethynyl-2-hydroxybenzoate	119754-22-2	98%	1g	￥11869.00	2024-08-09

methyl 5-ethynyl-2-hydroxybenzoate Related Literature

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Mahmoud M. Al-Ktaifani,Peter B. Hitchcock,John F. Nixon Dalton Trans., 2008, 1132-1135
5. Secondary Ion Mass Spectrometry for Biological Applications

J. Anal. At. Spectrom., 2020,35, 1045-1046
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7. N-Alkyl-N-methylpyrrolidinium salts as templates for hexagonally meso-ordered silicate thin films

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8. Defect calculations in solids beyond the dilute limit

J. Mater. Chem., 1991,1, 1079-1080
9. Unexpected high toughness of Samia cynthia ricini silk gut

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10. Concise synthesis of (−)-steviamine and analogues and their glycosidase inhibitory activities†

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